Ethyl 3-amino-2-methylpropanoate
Overview
Description
Ethyl 3-amino-2-methylpropanoate, also known as ethyl 3-aminoisobutyrate or EAI, is a chemical compound that belongs to the class of amino acid esters. It is widely used in scientific research and has various applications in the field of biochemistry and pharmacology.
Scientific Research Applications
1. Crystal Packing and Interactions
Ethyl 3-amino-2-methylpropanoate and related compounds demonstrate unique crystal packing interactions, such as N⋯π and O⋯π interactions, rather than direct hydrogen bonding. This suggests potential applications in the study of molecular interactions and crystal engineering (Zhang, Wu, & Zhang, 2011).
2. Biocatalysis and Pharmaceutical Intermediates
In pharmaceutical research, derivatives of Ethyl 3-amino-2-methylpropanoate, like S-3-amino-3-phenylpropionic acid, serve as key intermediates. Biocatalysis using specific microorganisms can produce these intermediates, highlighting its importance in synthesizing pharmaceutical compounds (Li et al., 2013).
3. Flavor and Aroma Research
Research into volatile compounds contributing to flavors and aromas identified ethyl 3-amino-2-methylpropanoate as a significant contributor to certain off-flavors in food products, such as peanuts. This has implications for food quality control and flavor engineering (Greene, Sanders, & Drake, 2008).
4. Synthesis Methods and Industrial Applications
The development of efficient synthesis methods for Ethyl 3-amino-2-methylpropanoate and its derivatives has industrial significance. These methods offer high yields and stability, essential for large-scale production in various industries (Qiao-yun, 2012).
5. Organic Chemistry and Drug Development
Ethyl 3-amino-2-methylpropanoate is also involved in the synthesis of complex organic compounds and potential drug candidates. Its use in creating novel compounds indicates its importance in medicinal chemistry and drug discovery (Hu et al., 2011).
properties
IUPAC Name |
ethyl 3-amino-2-methylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2/c1-3-9-6(8)5(2)4-7/h5H,3-4,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBEVGFLLWVWHCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10457849 |
Source
|
| Record name | ETHYL 3-AMINO-2-METHYLPROPANOATE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10457849 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-amino-2-methylpropanoate | |
CAS RN |
22560-81-2 |
Source
|
| Record name | ETHYL 3-AMINO-2-METHYLPROPANOATE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10457849 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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